Cas no 332121-90-1 (Fmoc-2-amino-5-chlorobenzoic Acid)

• Product Name: Fmoc-2-amino-5-chlorobenzoic Acid
• CAS No: 332121-90-1
• MF: C₂₂H₁₆ClNO₄
• MW: 393.819745063782
• MDL: MFCD02682159
• CID: 917718
• PubChem ID: 24729682
• Update Time: 2025-10-20

Fmoc-2-amino-5-chlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-chlorobenzoic acid
• 2-(Fmoc-amino)-5-chlorobenzoic Acid
• Fmoc-2-amino-5-chlorobenzoic acid
• Fmoc-2-amino-5-fluorobenzoic acid
• 2-N-FMOC-AMINO-5-CHLOROBENZOIC ACID
• 5-chloro-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}benzoic acid
• BENZOIC ACID,5-CHLORO-2-[[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO]
• AKOS012712006
• SY016284
• EN300-81093
• MFCD02682159
• AB12207
• SCHEMBL1157612
• CS-0217655
• 5-CHLORO-2-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)BENZOIC ACID
• Fmoc-2-amino-5-chlorobenzoic acid, AldrichCPR
• Benzoic acid, 5-chloro-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (9CI)
• Z1136511976
• 5-chloro-2-(9H-fluoren-9-ylmethoxycarbonylamino)benzoic acid
• 332121-90-1
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-chlorobenzoicacid
• AC5915
• Fmoc-2-amino-5-chlorobenzoic Acid

• MDL： MFCD02682159
• Inchi： 1S/C22H16ClNO4/c23-13-9-10-20(18(11-13)21(25)26)24-22(27)28-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19H,12H2,(H,24,27)(H,25,26)
• InChI Key： GDUMTWJMHBPBQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 377.10600
• Monoisotopic Mass: 393.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 4.95790

Additional information on Fmoc-2-amino-5-chlorobenzoic Acid

Comprehensive Guide to Fmoc-2-amino-5-chlorobenzoic Acid (CAS No. 332121-90-1): Properties, Applications, and Industry Insights

Fmoc-2-amino-5-chlorobenzoic Acid (CAS 332121-90-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a chlorobenzoic acid backbone with an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, making it indispensable for solid-phase peptide synthesis (SPPS). Its unique structure enables precise molecular modifications, catering to demands in drug discovery and bioconjugation technologies. Researchers frequently search for "Fmoc-2-amino-5-chlorobenzoic Acid solubility" or "CAS 332121-90-1 synthesis protocol," reflecting its technical relevance.

The growing interest in peptide-based therapeutics has amplified the demand for high-purity Fmoc-protected building blocks. With a molecular weight of 373.79 g/mol, this compound exhibits optimal stability under SPPS conditions, addressing queries like "how to deprotect Fmoc-2-amino-5-chlorobenzoic Acid." Its chloro-substituted aromatic ring enhances reactivity in cross-coupling reactions, a hotspot in green chemistry applications. Recent studies highlight its role in developing targeted drug delivery systems, aligning with trends in personalized medicine.

From a synthetic perspective, CAS 332121-90-1 serves as a critical intermediate for non-natural amino acid incorporation. Laboratories prioritize its HPLC purification methods (searched alongside "Fmoc-2-amino-5-chlorobenzoic Acid MSDS") to ensure batch consistency. The compound’s UV absorbance at 280-300 nm facilitates real-time monitoring during peptide assembly, a feature valued in high-throughput screening workflows. Innovations in continuous flow chemistry further leverage its compatibility with automated platforms.

Environmental and regulatory considerations drive searches for "biodegradable Fmoc derivatives." While Fmoc-2-amino-5-chlorobenzoic Acid isn’t classified as hazardous, its waste handling protocols adhere to REACH compliance. The rise of AI-assisted retrosynthesis tools has also spotlighted this CAS number in digital chemistry databases, underscoring its role in machine learning-driven drug design.

In conclusion, CAS 332121-90-1 remains pivotal for advancing peptide engineering and material science. Its synergy with cutting-edge fields like nanotechnology and bioorthogonal chemistry ensures sustained relevance. Future research may explore its catalytic applications or hybrid biomaterials, answering emerging queries on "Fmoc-2-amino-5-chlorobenzoic Acid price trends" and "scalable production techniques."